Cas no 128982-49-0 (Methyl 4-((2-chlorobenzyl)oxy)benzoate)

• Product Name: Methyl 4-((2-chlorobenzyl)oxy)benzoate
• CAS No: 128982-49-0
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• CID: 3094827
• PubChem ID: 969849
• Update Time: 2025-05-22

Methyl 4-((2-chlorobenzyl)oxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-((2-chlorobenzyl)oxy)benzoate
• Methyl4-((2-chlorobenzyl)oxy)benzoate
• methyl 4-[(2-chlorobenzyl)oxy]benzoate
• LS-04984
• SCHEMBL10396449
• AKOS003747253
• SR-01000274275-1
• 128982-49-0
• SR-01000274275
• methyl 4-[(2-chlorophenyl)methoxy]benzoate
• ALBB-016013
• CS-0324605
• CCG-313418
• STL429772
• benzoic acid, 4-[(2-chlorophenyl)methoxy]-, methyl ester

• Inchi： 1S/C15H13ClO3/c1-18-15(17)11-6-8-13(9-7-11)19-10-12-4-2-3-5-14(12)16/h2-9H,10H2,1H3
• InChI Key： MNRSVFXJNTUKMK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1COC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 276.0553220Da
• Monoisotopic Mass: 276.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5Ų

Additional information on Methyl 4-((2-chlorobenzyl)oxy)benzoate

Methyl 4-((2-chlorobenzyl)oxy)benzoate: A Comprehensive Overview

Methyl 4-((2-chlorobenzyl)oxy)benzoate, also known by its CAS No. 128982-49-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a methyl ester group with a chlorobenzyl ether moiety. The Methyl 4-((2-chlorobenzyl)oxy)benzoate structure has been extensively studied for its potential applications in drug design, polymer synthesis, and as a precursor in various chemical reactions.

Recent studies have highlighted the importance of Methyl 4-((2-chlorobenzyl)oxy)benzoate in the development of advanced materials. For instance, researchers have explored its role in the synthesis of stimuli-responsive polymers, where the compound's ability to undergo reversible chemical transformations under specific conditions has proven invaluable. These findings suggest that Methyl 4-((2-chlorobenzyl)oxy)benzoate could play a pivotal role in creating materials with adaptive properties for use in sensors, drug delivery systems, and smart textiles.

In addition to its material science applications, Methyl 4-((2-chlorobenzyl)oxy)benzoate has garnered attention in pharmacology due to its potential as a bioactive molecule. Studies conducted on its derivatives have demonstrated promising results in inhibiting certain enzymes associated with neurodegenerative diseases. This has led to further investigations into its therapeutic potential, particularly in the context of developing novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Methyl 4-((2-chlorobenzyl)oxy)benzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste. These improvements are expected to enhance the scalability of Methyl 4-((2-chlorobenzyl)oxy)benzoate production for industrial applications.

From an analytical standpoint, Methyl 4-((2-chlorobenzyl)oxy)benzoate has been subjected to detailed spectroscopic studies to understand its electronic properties and molecular interactions. Techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS) have provided insights into its structural integrity and reactivity under various conditions. These analyses are crucial for optimizing its use in chemical reactions and ensuring its stability during storage and transportation.

Furthermore, the environmental impact of Methyl 4-((2-chlorobenzyl)oxy)benzoate has been a topic of recent research. Studies have focused on assessing its biodegradability and toxicity levels to determine its safety profile for commercial use. Preliminary results indicate that the compound exhibits low toxicity towards aquatic organisms, which aligns with growing industry demands for eco-friendly chemical solutions.

In conclusion, Methyl 4-((2-chlorobenzyl)oxy)benzoate (CAS No. 128982-49-0) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable asset in both academic research and industrial development.